Cas no 1563938-63-5 (methyl 2-(1Z)-2-tert-butylcyclohexylideneacetate)

• Product Name: methyl 2-(1Z)-2-tert-butylcyclohexylideneacetate
• CAS No: 1563938-63-5
• Molecular Formula: C₁₃H₂₂O₂
• Molecular Weight: 210.312584400177
• CID: 6222204
• PubChem ID: 81605013

methyl 2-(1Z)-2-tert-butylcyclohexylideneacetate Properties

Names and Identifiers

• methyl 2-(1Z)-2-tert-butylcyclohexylideneacetate
• EN300-1459634
• 1563938-63-5
• AKOS020184239
• methyl 2-[(1Z)-2-tert-butylcyclohexylidene]acetate

• InChIKey： QESRXBZWFJGQLG-KTKRTIGZSA-N
• Inchi： 1S/C13H22O2/c1-13(2,3)11-8-6-5-7-10(11)9-12(14)15-4/h9,11H,5-8H2,1-4H3/b10-9-
• SMILES： O(C)C(/C=C1/CCCCC/1C(C)(C)C)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.161979940g/mol
• Heavy Atom Count: 15
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids